2-[3-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,1-dioxothian-3-yl]acetic acid

• IUPAC Name: 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]-1,1-dioxothian-3-yl]acetic acid
• InChI: InChI=1S/C12H21NO6S/c1-11(2,3)19-10(16)13-12(7-9(14)15)5-4-6-20(17,18)8-12/h4-8H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: XHGAZRSMGSVNFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCS(=O)(=O)C1)CC(=O)O
• Molecular Formula: C12H21NO6S
• Molecular Weight: 307.37 g/mol

Description

2-[3-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,1-dioxothian-3-yl]acetic acid is a chemical compound that is commonly known as Celecoxib. It is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat various medical conditions, including arthritis, acute pain, and menstrual cramps. Celecoxib works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain.

Scientific Research Applications

Synthesis and Anti-Aggregation Activity

A study by Gurevich et al. (2020) in the Pharmaceutical Chemistry Journal explored the reactions of related acetic acids with amines, yielding compounds with thietanyl and dioxothietanyl rings. These compounds demonstrated anti-aggregation activity, a notable application in the realm of pharmaceutical chemistry (Gurevich et al., 2020).

Synthesis and Structural Studies

Chui et al. (2004) in Heterocycles conducted synthesis and structural studies of similar acetic acids, focusing on their molecular conformations in solution and crystal form. This research provides insight into the chemical properties and potential applications of these compounds (Chui et al., 2004).

Synthesis of Benzothiazolyl Thioester

Wang Yu-huan (2009) in the Journal of Shijiazhuang Vocational Technology Institute synthesized a related acetic acid thioester, contributing to the understanding of these compounds' chemical behaviors and potential applications (Wang Yu-huan, 2009).

Design and Synthesis for Antibacterial Activity

M. Čačić et al. (2009) in Molecules focused on the design and synthesis of thiazolidin-4-ones based on related acetic acids, exploring their potential antibacterial properties. This research highlights the possible application of these compounds in developing new antibacterial agents (Čačić et al., 2009).

Fluorescence Properties for Co2+ Detection

Li Rui-j (2013) in Fine Chemical Intermediates synthesized a compound with a structure related to the acetic acid , examining its fluorescent properties for selective detection of Co2+. This study opens avenues for using these compounds in sensing applications (Li Rui-j, 2013).

NMR Study of Oxocarboxylic Acid Oximes

Malek et al. (2004) in Magnetic Resonance in Chemistry conducted an NMR study of oxocarboxylic acid oximes, including compounds similar to the acetic acid . Their research aids in understanding the structural and electronic properties of these compounds (Malek et al., 2004).